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Compound of Interest

Compound Name: Sodium mandelate

Cat. No.: B087138 Get Quote

Sodium Mandelate: A Comprehensive Technical
Guide
CAS Number: 114-21-6

This technical guide provides an in-depth overview of sodium mandelate, the sodium salt of

mandelic acid. It is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, safety data, experimental protocols,

and mechanisms of action.

Chemical and Physical Properties
Sodium mandelate is a white crystalline powder. It is the sodium salt of the alpha-hydroxy acid

(AHA) mandelic acid. Its hygroscopic nature and solubility in water make it suitable for various

applications, including in the pharmaceutical and cosmetic industries.
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Property Value Source(s)

CAS Number 114-21-6 Multiple sources

Molecular Formula C₈H₇NaO₃ Multiple sources

Molecular Weight 174.13 g/mol Multiple sources

Appearance White crystalline powder [CymitQuimica]

Solubility Soluble in water [CymitQuimica]

Boiling Point 321.8°C at 760 mmHg ChemNet

Flash Point 162.6°C ChemNet

Safety Data Sheet (SDS) Information
This section summarizes the key safety information for sodium mandelate based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

GHS Hazard Identification
Hazard Class Category Pictogram Signal Word

Hazard
Statement

Acute Toxicity,

Oral
4 alt text Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2 alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity,

Single Exposure

3 alt text Warning

H335: May

cause respiratory

irritation

Source: PubChem
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Precautionary Statements and First Aid
Type Precautionary Statements

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye

protection/face protection.

Response

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water. P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P330:

Rinse mouth.

Storage

P403+P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Source: PubChem

Experimental Protocols
This section details methodologies for key experiments involving sodium mandelate, extracted

from scientific literature.

Synthesis of Sodium Mandelate from Racemic Mandelic
Acid
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Objective: To prepare sodium mandelate from racemic mandelic acid.

Methodology:

Dissolve 2 grams (13.1 mmol) of racemic mandelic acid in 50 mL of cyclopentyl methyl ether

(CPME).

Add 500 µL of a saturated sodium hydroxide (NaOH) solution to the dissolved mandelic acid.

Stir the resulting suspension for 1 hour at room temperature.

Filter the precipitated sodium mandelate.

Dry the filtered product at room temperature.

Analyze the purity of the obtained sodium mandelate using Nuclear Magnetic Resonance

(NMR) spectroscopy.

Analysis of Sodium Mandelate by Ion-Exchange
Chromatography
Objective: To determine the purity of prepared sodium mandelate salts.

Methodology:

Sample Preparation: Accurately weigh approximately 1 gram of the sodium mandelate salt,

dissolve it in water, and dilute to 500 mL in a volumetric flask.

Cation-Exchange:

Pass a 25 mL aliquot of the sample solution through a cation-exchange resin in the

hydrogen form.

Titrate the effluent with a standardized solution of sodium hydroxide.

Anion-Exchange:
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Pass a 25 mL aliquot of the sample solution through an anion-exchange resin in the

hydroxide form.

Titrate the effluent with a standardized solution of hydrochloric acid.

Calculation: The purity of the sodium mandelate salt is calculated based on the

stoichiometry of the titration reactions.

Synthesis of Mandelic Acid via Hydrolysis of 2,2-
dichloroacetophenone
Objective: To synthesize mandelic acid, which can then be converted to sodium mandelate.

Methodology:

Oxidation-Chlorination: React styrene with trichloroisocyanuric acid in a suitable solvent to

produce 2,2-dichloroacetophenone.

Hydrolysis:

Hydrolyze the 2,2-dichloroacetophenone under alkaline conditions (e.g., in a sodium

hydroxide solution) to obtain sodium mandelate.

Adjust the pH of the solution to 1-2 with hydrochloric acid to precipitate mandelic acid.

Recrystallize the mandelic acid to purify it.

Mechanisms of Action and Signaling Pathways
While sodium mandelate does not have a classical signaling pathway, its biological effects are

mediated through distinct mechanisms in different applications.

Dermatological Application: Skin Renewal
As an alpha-hydroxy acid, mandelic acid (the active component of sodium mandelate in acidic

formulations) promotes skin exfoliation and rejuvenation.
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To cite this document: BenchChem. [Sodium mandelate CAS number and safety data sheet
information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087138#sodium-mandelate-cas-number-and-safety-
data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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